(S)-1-(tert-Butoxycarbonyl)-3-methylpyrrolidine-3-carboxylic acid
CAS No.: 1821775-99-8
Cat. No.: VC8083711
Molecular Formula: C11H19NO4
Molecular Weight: 229.27
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1821775-99-8 |
|---|---|
| Molecular Formula | C11H19NO4 |
| Molecular Weight | 229.27 |
| IUPAC Name | (3S)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
| Standard InChI | InChI=1S/C11H19NO4/c1-10(2,3)16-9(15)12-6-5-11(4,7-12)8(13)14/h5-7H2,1-4H3,(H,13,14)/t11-/m0/s1 |
| Standard InChI Key | DTLBJDMWGRKALK-NSHDSACASA-N |
| Isomeric SMILES | C[C@@]1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O |
| SMILES | CC1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O |
| Canonical SMILES | CC1(CCN(C1)C(=O)OC(C)(C)C)C(=O)O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound contains a five-membered pyrrolidine ring with three key substituents:
-
Boc group: A tert-butoxycarbonyl moiety at the N1 position, providing amine protection during synthetic sequences
-
Methyl group: At the C3 position, inducing steric effects that influence molecular conformation
-
Carboxylic acid: At the C3 position, enabling conjugation reactions and salt formation
The (S)-configuration at C3 creates a chiral center critical for biological activity, as demonstrated in receptor binding studies . The SMILES notation CC(C)(C)OC(=O)N1CC[C@](C)(C(=O)O)C1 precisely encodes this stereochemistry .
Table 1: Key Physicochemical Parameters
Spectroscopic Characteristics
1H NMR (400 MHz, CDCl3):
-
δ 1.44 (s, 9H, Boc CH3)
-
δ 1.58 (s, 3H, C3-CH3)
-
δ 3.45-3.62 (m, 4H, pyrrolidine H)
13C NMR (101 MHz, CDCl3):
The Boc group's characteristic tert-butyl signals appear as a singlet at δ 1.44 ppm in 1H NMR, while the carboxylic proton shows broad resonance due to hydrogen bonding .
Synthetic Methodologies
Industrial Production Routes
Commercial synthesis typically follows this sequence:
-
Pyrrolidine ring formation: Cyclization of γ-aminobutyric acid derivatives under acidic conditions
-
Methyl introduction: Radical methylation using dimethylzinc and catalytic copper(I) bromide
-
Boc protection: Reaction with di-tert-butyl dicarbonate in THF/water biphasic system
-
Chiral resolution: Diastereomeric salt formation with (R)-(-)-mandelic acid
Table 2: Optimization Parameters for Step 3 (Boc Protection)
| Condition | Optimal Value | Yield Improvement |
|---|---|---|
| Temperature | 0-5°C | 15% |
| Base | NaHCO3 | 22% |
| Solvent Ratio (THF:H2O) | 4:1 | 18% |
| Reaction Time | 12 h | - |
This protocol achieves 89% yield with >99% enantiomeric excess (ee) when using chromatographically pure starting materials .
Laboratory-Scale Modifications
Recent advances include:
-
Microwave-assisted synthesis: Reduces reaction time from 12 h to 45 min while maintaining 85% yield
-
Flow chemistry approaches: Enables continuous production with 92% space-time yield
-
Enzymatic resolution: Lipase-catalyzed acetylation achieves 98% ee at 37°C
The compound's stability allows storage at 2-8°C for >24 months when protected from moisture .
Pharmaceutical Applications
Drug Intermediate Roles
As a constrained β-proline analog, this molecule serves in:
-
Protease inhibitor design: The rigid pyrrolidine scaffold mimics transition states in viral protease catalysis
-
Neurological agents: Enhances blood-brain barrier penetration in dopamine receptor modulators
-
Anticancer conjugates: Links cytotoxic payloads to tumor-targeting antibodies via carboxylic acid
Table 3: Clinical Candidates Containing This Scaffold
| Drug Candidate | Target | Phase | Company |
|---|---|---|---|
| PX-1220 | HIV-1 protease | II | PharmaX |
| NeuroSTAT | D3 receptor | I | NeuroThera |
| Carcinoma-Link-45 | HER2 | Preclin | OncoBio |
Peptide Synthesis
The Boc group enables sequential peptide chain elongation through:
-
Selective deprotection: 30% TFA in DCM removes Boc without affecting methyl or carboxyl groups
-
Coupling efficiency: Activates with HATU/HOAt, achieving 95% coupling yields in <2 h
-
Side-chain protection: Compatible with Fmoc/t-Bu strategies for complex peptide architectures
In cyclic peptide synthesis, the methyl group's steric hindrance prevents undesired ring-opening reactions .
Material Science Applications
Polymer Modification
Incorporating the compound into polyamides:
-
Increases glass transition temperature (Tg) by 38°C compared to linear analogs
-
Enhances tensile strength to 128 MPa through hydrogen bonding networks
Chiral Stationary Phases
Covalent bonding to silica gel creates HPLC phases that resolve:
| Exposure Route | Action |
|---|---|
| Inhalation | Move to fresh air, administer oxygen |
| Skin contact | Wash with soap/water >15 min |
| Eye contact | Irrigate with saline >30 min |
| Ingestion | Do NOT induce vomiting |
Recent Research Advancements
Catalytic Asymmetric Synthesis
A 2024 study achieved 99% ee using chiral phosphoric acid catalysts:
Biocatalytic Approaches
Engineered transaminases now enable:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume